N-(5-chloro-2-methoxyphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide
Description
Synthesis Analysis
The synthesis of related hydrazinecarbothioamide compounds typically involves the reaction of appropriate aldehydes with thiosemicarbazide in the presence of an acid catalyst such as glacial acetic acid. For instance, a method involves reacting thiosemicarbazide with 2-hydroxy-3-methoxybenzaldehyde in dry ethanol to produce a structurally similar compound, emphasizing the versatility of hydrazinecarbothioamide derivatives synthesis (Channar et al., 2019).
Molecular Structure Analysis
The molecular structure of hydrazinecarbothioamide derivatives is often elucidated using spectroscopic techniques such as FT-IR, 1H NMR, and 13C NMR, along with single-crystal X-ray diffraction. These methods provide detailed insights into the arrangement of atoms within the molecule and their electronic interactions, crucial for understanding the compound's reactivity and properties (Channar et al., 2019).
Chemical Reactions and Properties
Hydrazinecarbothioamide compounds can undergo various chemical reactions, including nucleophilic substitution and addition, which are pivotal in synthesizing more complex molecules. For instance, the reaction of N-substituted hydrazinecarbothioamides with 2-(bis(methylthio)methylene)malononitrile and ethyl 2-cyano-3,3-bis(methylthio)acrylate produces heterocyclic rings such as pyrazoles and thiadiazoles, demonstrating the compound's versatility in organic synthesis (Aly et al., 2018).
Physical Properties Analysis
The solubility and dissolution thermodynamics of hydrazinecarbothioamide derivatives in various solvents are significant for their application in chemical synthesis and pharmaceutical formulations. Studies on related compounds show temperature-dependent solubility in solvents such as ethanol and water, highlighting the importance of understanding these properties for practical applications (Shakeel et al., 2014).
Chemical Properties Analysis
Hydrazinecarbothioamide compounds exhibit a range of chemical properties, including their ability to act as ligands in coordination chemistry, forming complexes with metals. These complexes can have varied biological activities and are of interest for their potential pharmacological applications. The chemical reactivity, such as nucleophilic substitution reactions leading to the formation of novel compounds, underscores the chemical versatility and potential utility of these compounds in synthetic and medicinal chemistry (Hassan et al., 2016).
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[[2-[(2-methylphenyl)methylsulfanyl]acetyl]amino]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O2S2/c1-12-5-3-4-6-13(12)10-26-11-17(23)21-22-18(25)20-15-9-14(19)7-8-16(15)24-2/h3-9H,10-11H2,1-2H3,(H,21,23)(H2,20,22,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCKUSXYQRZOUFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSCC(=O)NNC(=S)NC2=C(C=CC(=C2)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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